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For Researchers, Scientists, and Drug Development Professionals

Introduction
N,N-Dihexyloctan-1-amine is a tertiary amine with a molecular formula of C₂₀H₄₃N. Due to its

long alkyl chains, it is expected to be a lipophilic, oily liquid at room temperature. While specific

experimental data for this compound is not readily available in public literature, this guide

provides estimated physicochemical properties based on the known characteristics of similar

long-chain tertiary amines and general principles of organic chemistry. It also outlines detailed

experimental protocols for the determination of these properties and presents a general

workflow for its synthesis and purification.

Core Physicochemical Properties (Estimated)
The following table summarizes the estimated physicochemical properties of N,N-
Dihexyloctan-1-amine. These values are derived from data for related compounds such as

N,N-dimethyl-1-octanamine and trioctylamine and should be considered as approximations

pending experimental verification.
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Property Estimated Value Notes

Molecular Weight 297.57 g/mol
Calculated from the molecular

formula.

Boiling Point > 300 °C

Tertiary amines have lower

boiling points than primary or

secondary amines of similar

molecular weight due to the

absence of hydrogen bonding.

[1][2] The boiling point is

expected to be high due to the

large molecular size and

significant van der Waals

forces.

Melting Point < 0 °C

Similar long-chain tertiary

amines are liquids at room

temperature. The melting point

of N,N-dimethyl-1-octanamine

is -57 °C.[3]

Density ~0.8 g/mL

The density is expected to be

less than that of water. The

density of N,N-dimethyl-1-

octanamine is 0.765 g/mL.[3]

Solubility in Water Insoluble

Long-chain amines are

generally insoluble in water

due to their large hydrophobic

alkyl groups.[4][5]

Solubility in Organic Solvents Soluble

Expected to be soluble in

nonpolar organic solvents like

hexanes, ether, and toluene,

following the "like dissolves

like" principle.[6]
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The following are detailed methodologies for the experimental determination of the key

physicochemical properties of N,N-Dihexyloctan-1-amine.

Determination of Boiling Point (Thiele Tube Method)
This method is suitable for small quantities of liquid.[7]

Apparatus:

Thiele tube

Thermometer (calibrated)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or oil bath)

Sample of N,N-Dihexyloctan-1-amine

Procedure:

Fill the Thiele tube with a high-boiling point liquid (e.g., mineral oil or silicone oil) to a level

just above the side arm.

Place a small amount of the N,N-Dihexyloctan-1-amine sample into the small test tube.

Invert the capillary tube (sealed end up) and place it inside the test tube containing the

sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.

Suspend the thermometer and test tube assembly in the Thiele tube, ensuring the heat-

transfer liquid covers the sample.

Gently heat the side arm of the Thiele tube.[8]
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As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Continue heating until a continuous and rapid stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to enter the capillary tube.[8][9] Record this temperature.

Determination of Density (Pycnometer Method)
A pycnometer is a flask with a specific, accurately known volume, used for precise density

measurements of liquids.[10]

Apparatus:

Pycnometer (e.g., 10 mL or 25 mL)

Analytical balance (accurate to ±0.0001 g)

Thermometer

Water bath

Sample of N,N-Dihexyloctan-1-amine

Procedure:

Clean and thoroughly dry the pycnometer.

Weigh the empty, dry pycnometer on the analytical balance and record the mass (m₁).

Fill the pycnometer with the N,N-Dihexyloctan-1-amine sample, ensuring no air bubbles are

trapped.

Place the filled pycnometer in a constant temperature water bath until it reaches thermal

equilibrium (e.g., 20 °C or 25 °C).
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Carefully place the stopper on the pycnometer, allowing any excess liquid to overflow from

the capillary.

Dry the outside of the pycnometer and weigh it. Record the mass (m₂).

Empty and clean the pycnometer.

Fill the pycnometer with distilled water and repeat steps 4-6. Record the mass of the

pycnometer filled with water (m₃).

The density of the sample (ρ_sample) can be calculated using the following formula:

ρ_sample = [(m₂ - m₁) / (m₃ - m₁)] * ρ_water where ρ_water is the known density of water at

the experimental temperature.[11]

Determination of Solubility
This protocol outlines a qualitative and semi-quantitative method for determining solubility.[12]

[13]

Apparatus:

Test tubes

Graduated pipettes or cylinders

Vortex mixer or shaker

Analytical balance

Various solvents (e.g., water, ethanol, acetone, hexane, toluene)

Procedure:

Qualitative Assessment:

Add approximately 1 mL of the solvent to a test tube.

Add a few drops of N,N-Dihexyloctan-1-amine to the solvent.
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Vortex or shake the test tube for 1-2 minutes.

Visually observe if the amine dissolves completely, is partially soluble, or is insoluble.[14]

Semi-Quantitative Assessment (for soluble/partially soluble cases):

Weigh a specific amount of N,N-Dihexyloctan-1-amine (e.g., 100 mg) into a test tube.

Add a known volume of the solvent (e.g., 1 mL) incrementally.

After each addition, vortex or shake the mixture until the solute dissolves completely.

Continue adding the solvent until the amine is fully dissolved.

The solubility can be expressed as the mass of solute per volume of solvent (e.g., mg/mL).

For more precise measurements, a saturated solution can be prepared, and the

concentration can be determined after separating the undissolved solute.[15]

Synthesis and Purification Workflow
A common method for the synthesis of tertiary amines is the alkylation of a secondary amine.

[16][17] In this case, N,N-Dihexyloctan-1-amine can be synthesized by the reaction of

dihexylamine with an octyl halide (e.g., 1-bromooctane). The purification of the final product is

crucial to remove any unreacted starting materials and byproducts.

Starting Materials:
- Dihexylamine

- 1-Bromooctane
- Base (e.g., K2CO3)

- Solvent (e.g., Acetonitrile)

Reaction:
Alkylation of Dihexylamine

Aqueous Workup:
- Quench reaction

- Extract with organic solvent
- Wash with brine

Drying:
Dry organic layer

(e.g., with Na2SO4)

Filtration:
Remove drying agent

Solvent Evaporation:
Rotary Evaporation

Purification:
Column Chromatography

or Vacuum Distillation

Characterization:
- NMR Spectroscopy
- Mass Spectrometry

- IR Spectroscopy

Pure N,N-Dihexyloctan-1-amine

Click to download full resolution via product page

Figure 1. General workflow for the synthesis and purification of N,N-Dihexyloctan-1-amine.
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Currently, there is no specific information available in the public domain regarding the signaling

pathways or biological activities of N,N-Dihexyloctan-1-amine. Given its structure as a long-

chain tertiary amine, it may exhibit properties such as membrane interaction or surfactant-like

behavior. However, any potential biological effects would need to be determined through

dedicated in vitro and in vivo studies.

Conclusion
This technical guide provides a foundational understanding of the physicochemical properties

of N,N-Dihexyloctan-1-amine for researchers and professionals in drug development. While

experimental data for this specific molecule is sparse, the provided estimations, detailed

experimental protocols, and a general synthesis workflow offer a solid starting point for its

further investigation and application. It is imperative that the estimated properties are

experimentally verified for any critical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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